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Compound of Interest

Compound Name: pNPS-DHA

Cat. No.: B3026047 Get Quote

A comprehensive search of publicly available scientific literature and databases has revealed

no specific information on the biological activity, mechanism of action, or experimental

protocols for a compound identified as pNPS-DHA or p-nitrophenyl-docosahexaenoate.

While the individual components of this presumed molecule, p-nitrophenyl (pNP) and

docosahexaenoic acid (DHA), are well-characterized in biochemical research, their conjugate

"pNPS-DHA" does not appear in published studies detailing its effects on biological systems.

The acronym "pNPS" likely refers to p-nitrophenyl, a common chemical group used in the

synthesis of chromogenic substrates for enzymatic assays.

The research landscape is rich with data on the multifaceted biological activities of

docosahexaenoic acid (DHA), a critical omega-3 fatty acid. DHA is known for its profound

effects on neuronal and retinal function, as well as its anti-inflammatory and neuroprotective

properties.[1][2]

Putative Structure and General Application
Based on standard chemical nomenclature, "pNPS-DHA" would designate an ester linkage

between the carboxyl group of DHA and the hydroxyl group of p-nitrophenol. Such p-

nitrophenyl esters are frequently synthesized for use in biochemical assays to measure the

activity of esterase and lipase enzymes. The release of the p-nitrophenolate ion upon

enzymatic cleavage results in a yellow color that can be quantified spectrophotometrically.
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Biological Activities of Docosahexaenoic Acid (DHA)
For the benefit of researchers interested in the core fatty acid component, a summary of DHA's

established biological activities is provided below. It is crucial to note that these activities

pertain to DHA and its metabolites, and not to the pNPS-DHA conjugate.

DHA exerts its effects through multiple mechanisms, including incorporation into cell membrane

phospholipids, modulation of signaling pathways, and conversion to potent bioactive

metabolites.[3][4]

Neuroprotective Signaling Pathways
DHA is a vital component of neuronal membranes and plays a significant role in

neuroprotection.[1] One of the key mechanisms involves the enrichment of phosphatidylserine

(PS) in neuronal membranes. This enrichment facilitates the translocation and activation of

several pro-survival kinases.

Akt/PI3K Pathway: Increased PS levels in the membrane promote the translocation and

subsequent phosphorylation of Akt (Protein Kinase B), a central node in cell survival

signaling.

Raf-1 and PKC Activation: The DHA-mediated increase in membrane PS also supports the

activation of Raf-1 and Protein Kinase C (PKC), further contributing to neuronal survival and

differentiation.

Below is a diagram illustrating the neuroprotective signaling cascade influenced by DHA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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